Cas no 946241-79-8 (2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 946241-79-8
• MF: C₂₃H₃₁N₃O₃S
• MW: 429.575544595718
• CID: 6368329
• PubChem ID: 16907716
• Update Time: 2025-05-28

2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• 2,4-dimethyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• 946241-79-8
• 2,4-dimethyl-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzenesulfonamide
• AKOS024642695
• 2,4-dimethyl-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• F2352-0233

• Inchi： 1S/C23H31N3O3S/c1-17-4-7-23(18(2)14-17)30(27,28)24-16-22(26-10-12-29-13-11-26)19-5-6-21-20(15-19)8-9-25(21)3/h4-7,14-15,22,24H,8-13,16H2,1-3H3
• InChI Key： PSPQDQZGGYDTRV-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=CC3=C(C=2)CCN3C)N2CCOCC2)(=O)=O)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 429.20861303g/mol
• Monoisotopic Mass: 429.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.3Ų

Additional information on 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

Comprehensive Analysis of 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 946241-79-8)

The compound 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 946241-79-8) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a dihydroindole core and a morpholine moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide group, which is known to contribute to bioactivity in various therapeutic contexts.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound’s 2,4-dimethylbenzene and N-ethyl linkage suggest possible interactions with biological targets such as enzymes or receptors. Its CAS No. 946241-79-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The integration of computational chemistry tools has further accelerated its exploration, with molecular docking simulations highlighting its binding affinity for specific protein domains.

The 1-methyl-2,3-dihydro-1H-indol-5-yl segment of this molecule is particularly noteworthy, as indole derivatives are widely studied for their neuroprotective and anti-inflammatory properties. Coupled with the morpholin-4-yl group, which enhances solubility and pharmacokinetics, this compound exhibits a balanced profile for lead optimization. Current trends in drug repurposing have also sparked interest in its potential off-target effects, with researchers investigating its utility beyond initial indications.

From a synthetic chemistry perspective, the preparation of 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and amine alkylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability. These methods align with the growing emphasis on quality-by-design (QbD) in pharmaceutical manufacturing, ensuring reproducibility and scalability.

The compound’s potential applications extend to cancer research, where its sulfonamide scaffold may inhibit tumor-associated pathways. Additionally, its lipophilic and hydrogen-bonding properties make it a candidate for blood-brain barrier (BBB) penetration studies, a hot topic in neurological disorder therapeutics. As the scientific community explores polypharmacology strategies, this molecule’s multi-target potential could unlock new avenues for combination therapies.

In summary, 2,4-dimethyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 946241-79-8) represents a promising scaffold for interdisciplinary research. Its structural features align with contemporary interests in drug discovery, mechanistic studies, and translational medicine, making it a valuable subject for further investigation.